N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide

• IUPAC Name: N-[[4-(butanoylamino)phenyl]carbamothioyl]-2-nitrobenzamide
• InChI: InChI=1S/C18H18N4O4S/c1-2-5-16(23)19-12-8-10-13(11-9-12)20-18(27)21-17(24)14-6-3-4-7-15(14)22(25)26/h3-4,6-11H,2,5H2,1H3,(H,19,23)(H2,20,21,24,27)
• InChI Key: UIBFNPXGQFSYCI-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H18N4O4S
• Molecular Weight: 386.4 g/mol

Description

N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide, also known as BN82002, is a chemical compound that has been extensively studied for its potential applications in the fields of medicine and biochemistry. This compound has been found to exhibit a range of interesting properties that make it a promising candidate for use in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the inflammatory response. This leads to a reduction in inflammation and a decrease in the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects
N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the production of nitric oxide, which is a key mediator of inflammation. It also inhibits the activity of certain enzymes that are involved in the production of reactive oxygen species, which can cause damage to cells and tissues.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide is its potent anti-inflammatory and anti-cancer properties. This makes it a promising candidate for use in the development of new drugs for the treatment of inflammatory and cancerous diseases. However, one of the main limitations of this compound is its complex synthesis method, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions that could be explored in the study of N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide. One potential area of research is the development of new drugs that are based on this compound. Another area of research is the investigation of the neuroprotective effects of N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide and its potential use in the treatment of neurodegenerative diseases. Finally, further studies could be conducted to better understand the mechanism of action of this compound and its potential applications in other fields of medicine and biochemistry.

Scientific Research Applications

N-({[4-(butyrylamino)phenyl]amino}carbonothioyl)-2-nitrobenzamide has been extensively studied for its potential applications in the field of medicine. Several studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. It has also been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.